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Compound of Interest

Compound Name: 2',5'-Difluoroacetophenone

CAS No.: 1979-36-8

Cat. No.: B032684

Get Quote

2',5'-Difluoroacetophenone is a fluorinated aromatic ketone that serves as a critical

intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1]

The incorporation of fluorine atoms into organic molecules can significantly alter their physical,

chemical, and biological properties, often enhancing metabolic stability, binding affinity, and

lipophilicity.[1] Understanding the fundamental physical properties of building blocks like 2',5'-
Difluoroacetophenone is paramount for process optimization, reaction design, quality control,

and ensuring safe handling in a laboratory setting. This guide provides the foundational data

and experimental context required for its effective application.

Core Physicochemical & Thermal Properties
The primary identifying characteristics of 2',5'-Difluoroacetophenone are summarized below.

These values represent the foundational data for any researcher working with this compound.
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Property Value Source(s)

CAS Number 1979-36-8 [2][3]

Molecular Formula C₈H₆F₂O [1][2]

Molecular Weight 156.13 g/mol [2][3]

Appearance
Clear, colorless to light yellow

liquid/oil
[1][2]

Boiling Point

78-80°C @ 12 mmHg190-

191°C @ 760 mmHg

(est.)61°C @ 5 mmHg

[2][4][1]

Density 1.233 g/mL at 25°C [2][3]

Refractive Index (n₂₀/D) 1.4882 [2][3]

Flash Point
>110°C (>230°F)113°C

(closed cup)
[2][3]

Solubility
Soluble in Chloroform, Ethyl

Acetate
[2]

Expert Insight: The significant variation in reported boiling points underscores the critical

importance of documenting the pressure at which the measurement was taken. The boiling

point is defined as the temperature where a liquid's vapor pressure equals the external

pressure.[4][5] Lowering the pressure, as in a vacuum distillation, substantially reduces the

temperature required to induce boiling, which is a crucial technique for purifying thermally

sensitive compounds.

Spectroscopic Profile: A Molecular Fingerprint
Spectroscopic analysis provides an unambiguous structural confirmation of a compound. For

2',5'-Difluoroacetophenone, the key techniques are Infrared (IR) and Nuclear Magnetic

Resonance (NMR) spectroscopy.

Infrared (IR) Spectroscopy
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FT-IR spectroscopy is a powerful tool for identifying the functional groups present in a

molecule. The IR spectrum of 2',5'-Difluoroacetophenone is dominated by several

characteristic absorption bands. A vapor phase IR spectrum is available for reference on the

SpectraBase database.[6]

C=O (Carbonyl) Stretch: A strong, sharp absorption band is expected in the region of 1680-

1700 cm⁻¹. The conjugation of the carbonyl group with the aromatic ring slightly lowers its

frequency compared to a saturated ketone (which appears around 1715 cm⁻¹).

C-F (Carbon-Fluorine) Stretch: Strong absorptions in the 1100-1300 cm⁻¹ region are

characteristic of the C-F bond.

Aromatic C=C Stretches: Medium to weak absorptions in the 1400-1600 cm⁻¹ range indicate

the carbon-carbon stretching vibrations within the benzene ring.

Aromatic C-H Stretch: A weak band appearing just above 3000 cm⁻¹ is indicative of the C-H

bonds on the aromatic ring.

Aliphatic C-H Stretch: Bands corresponding to the methyl group (CH₃) will appear just below

3000 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon and hydrogen framework of

a molecule.

¹H NMR (Proton NMR):

Methyl Protons (-COCH₃): A sharp singlet is expected around δ 2.6 ppm. This signal is a

singlet because there are no adjacent protons to cause splitting.

Aromatic Protons (Ar-H): The three protons on the difluorinated ring will appear in the

aromatic region (δ 7.0-8.0 ppm). Their signals will be complex multiplets due to splitting by

each other (³JHH coupling) and by the adjacent fluorine atoms (³JHF and ⁴JHF coupling).

The fluorine atoms are strongly electron-withdrawing, which tends to shift the proton

signals downfield (to a higher ppm value).
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¹³C NMR (Carbon-13 NMR):

Carbonyl Carbon (C=O): The ketone carbonyl carbon is expected to appear significantly

downfield, typically in the range of δ 195-200 ppm.

Methyl Carbon (-CH₃): The methyl carbon will be found upfield, likely around δ 26-30 ppm.

Aromatic Carbons (Ar-C): Six distinct signals are expected in the aromatic region (δ 110-

165 ppm). The carbons directly bonded to fluorine will appear as doublets with large one-

bond carbon-fluorine coupling constants (¹JCF). Other aromatic carbons will also show

smaller couplings to the fluorine atoms (²JCF, ³JCF). A study on related 2'-

fluoroacetophenones confirmed that through-space coupling between the acetyl group

carbons and the fluorine atom can be observed, providing conformational information.[7]

Experimental Protocols for Physical Property
Determination
The following sections detail standardized, step-by-step methodologies for the accurate

determination of the key physical properties of 2',5'-Difluoroacetophenone.

Boiling Point Determination (Thiele Tube Method)
This micro-scale method is ideal for determining the boiling point with a small sample volume, a

common scenario in research and development.[1]

Causality: The Thiele tube is designed with a side-arm that, when heated, creates a convection

current in the heating oil (e.g., mineral oil).[4] This ensures a uniform and gradual temperature

increase throughout the apparatus, which is critical for an accurate measurement. The boiling

point is observed when the vapor pressure inside the capillary tube equals the atmospheric

pressure, marked by the cessation of bubbles and the entry of liquid into the capillary upon

cooling.[1]

Methodology:

Sample Preparation: Fill a small test tube or Durham tube to about half-full with 2',5'-
Difluoroacetophenone.
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Capillary Insertion: Seal one end of a capillary tube using a flame. Place the capillary tube

into the sample tube with the open end down.

Apparatus Assembly: Attach the sample tube to a thermometer using a rubber band or wire.

The bottom of the tube should align with the thermometer bulb.

Heating: Insert the thermometer and sample assembly into the Thiele tube, ensuring the

sample is fully submerged in the heating oil.

Observation: Gently heat the side-arm of the Thiele tube with a Bunsen burner or micro-

burner. Observe the capillary tube.

Data Recording: Heat until a rapid and continuous stream of bubbles emerges from the

capillary's open end. Turn off the heat and allow the apparatus to cool slowly. The

temperature at which the bubble stream stops and the liquid just begins to enter the capillary

tube is the boiling point. Record the ambient atmospheric pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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